Cas no 1058242-87-7 (4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1058242-87-7
• MF: C₁₉H₂₆N₄O₅S₃
• MW: 486.6285405159
• CID: 5850912
• PubChem ID: 49698021
• Update Time: 2025-07-20

4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• 1058242-87-7
• VU0636963-1
• F5139-0229
• [4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• (4-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)piperazin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone
• AKOS024499914

• Inchi： 1S/C19H26N4O5S3/c1-30(25,26)16-5-3-4-15-17(16)20-19(29-15)22-12-10-21(11-13-22)18(24)14-6-8-23(9-7-14)31(2,27)28/h3-5,14H,6-13H2,1-2H3
• InChI Key： BZOYDCJVBUKMBQ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(N2CCN(C3=NC4C(=CC=CC=4S3)S(C)(=O)=O)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 486.10653346g/mol
• Monoisotopic Mass: 486.10653346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 153Ų

Additional information on 4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Comprehensive Analysis of 4-Methanesulfonyl-2-[4-(1-Methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1058242-87-7)

The compound 4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 1058242-87-7) is a highly specialized benzothiazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring dual methanesulfonyl groups and a piperazine-piperidine scaffold, makes it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role in modulating protein-protein interactions and enzyme inhibition, particularly in the context of kinase-targeted therapies and neurodegenerative disease research.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 1058242-87-7, especially as the demand for precision medicine and targeted drug delivery systems continues to rise. This compound's sulfonyl moieties contribute to its enhanced solubility and bioavailability, addressing one of the key challenges in modern drug development. Its benzothiazole core is particularly noteworthy, as this heterocyclic system is frequently employed in the design of anticancer agents and central nervous system (CNS) therapeutics.

The structural complexity of 4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole allows for versatile interactions with biological targets. Computational studies suggest strong binding affinity to ATP-binding pockets of various kinases, making it a promising candidate for signal transduction inhibition. Moreover, its piperazine linker provides conformational flexibility, which is crucial for optimizing drug-receptor interactions in complex biological systems.

From a synthetic chemistry perspective, the preparation of CAS 1058242-87-7 involves multi-step organic transformations, including sulfonylation reactions and amide coupling strategies. Recent advancements in flow chemistry and green synthesis methodologies have improved the efficiency of producing such intricate molecules. These innovations align with the pharmaceutical industry's push toward sustainable manufacturing practices, a topic frequently searched by professionals in process chemistry and API production.

Analytical characterization of this compound typically employs advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods are essential for verifying the compound's purity and confirming its three-dimensional configuration—a critical factor given the increasing regulatory emphasis on chiral purity in drug development. The rise of AI-assisted molecular modeling has further accelerated the study of such compounds, enabling researchers to predict their ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) with greater accuracy.

In the context of current research trends, 1058242-87-7 is being investigated for its potential in addressing drug-resistant pathogens and age-related diseases—two areas receiving substantial attention in both academic literature and public health discussions. Its dual sulfonamide functionality may contribute to novel mechanisms of action against evolving microbial threats, while its blood-brain barrier permeability (a property often associated with benzothiazole derivatives) makes it relevant to neuroprotective agent development.

The commercial availability of 4-methanesulfonyl-2-[4-(1-methanesulfonylpiperidine-4-carbonyl)piperazin-1-yl]-1,3-benzothiazole through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Pharmaceutical companies frequently search for such building blocks to expand their compound libraries for hit identification and lead optimization programs. The compound's structure-activity relationship (SAR) profile continues to be refined through systematic modifications, reflecting the broader industry focus on rational drug design principles.

Looking ahead, the scientific trajectory of CAS 1058242-87-7 appears promising, particularly as researchers seek to overcome limitations in existing therapeutic agents. Its structural features position it well for development into next-generation pharmaceuticals, while its synthetic accessibility ensures it remains a viable candidate for medicinal chemistry optimization. As the field moves toward more personalized treatment approaches, compounds with such targeted functionality will likely play an increasingly important role in addressing unmet medical needs.